Cas no 2171961-92-3 (4-(1,3-dioxolan-2-yl)-2,5-dimethylthiophene-3-sulfonyl chloride)

• Product Name: 4-(1,3-dioxolan-2-yl)-2,5-dimethylthiophene-3-sulfonyl chloride
• CAS No: 2171961-92-3
• MF: C₉H₁₁ClO₄S₂
• MW: 282.764239549637
• CID: 6240392
• PubChem ID: 165601534
• Update Time: 2025-06-08

4-(1,3-dioxolan-2-yl)-2,5-dimethylthiophene-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-dioxolan-2-yl)-2,5-dimethylthiophene-3-sulfonyl chloride
• EN300-1608643
• 2171961-92-3

• Inchi： 1S/C9H11ClO4S2/c1-5-7(9-13-3-4-14-9)8(6(2)15-5)16(10,11)12/h9H,3-4H2,1-2H3
• InChI Key： UKFPZKMCJCZBDC-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C)SC(C)=C1C1OCCO1)(=O)=O

Computed Properties

• Exact Mass: 281.9787289g/mol
• Monoisotopic Mass: 281.9787289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 89.2Ų

Additional information on 4-(1,3-dioxolan-2-yl)-2,5-dimethylthiophene-3-sulfonyl chloride

Research Update on 4-(1,3-dioxolan-2-yl)-2,5-dimethylthiophene-3-sulfonyl chloride (CAS: 2171961-92-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of sulfonyl chloride derivatives as versatile intermediates in drug discovery and development. Among these, 4-(1,3-dioxolan-2-yl)-2,5-dimethylthiophene-3-sulfonyl chloride (CAS: 2171961-92-3) has emerged as a compound of interest due to its unique structural features and potential applications in the synthesis of biologically active molecules. This research brief aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, reactivity, and applications in pharmaceutical research.

The compound 4-(1,3-dioxolan-2-yl)-2,5-dimethylthiophene-3-sulfonyl chloride is characterized by the presence of a sulfonyl chloride group attached to a thiophene ring, which is further functionalized with a dioxolane moiety. This structural arrangement imparts high reactivity to the sulfonyl chloride group, making it a valuable building block for the synthesis of sulfonamides, sulfonate esters, and other sulfur-containing derivatives. Recent studies have explored its utility in the preparation of novel inhibitors targeting various enzymes, including proteases and kinases, which are implicated in a range of diseases.

One of the key areas of research involving this compound is its role in the development of covalent inhibitors. Covalent inhibitors, which form irreversible or reversible covalent bonds with their target proteins, have gained attention for their potential to achieve high selectivity and potency. The sulfonyl chloride group in 4-(1,3-dioxolan-2-yl)-2,5-dimethylthiophene-3-sulfonyl chloride can react with nucleophilic residues such as cysteine or lysine in the active site of enzymes, enabling the design of covalent inhibitors with tailored pharmacological properties. Recent publications have demonstrated its use in the synthesis of inhibitors for SARS-CoV-2 main protease, highlighting its relevance in antiviral drug discovery.

In addition to its applications in covalent inhibitor design, this compound has also been investigated for its potential in radiopharmaceutical development. The sulfonyl chloride group can be utilized to introduce radiolabels, such as fluorine-18 or iodine-125, into bioactive molecules for positron emission tomography (PET) imaging. Studies have reported the successful incorporation of this compound into radiolabeled probes for imaging protein targets in cancer and neurological disorders, showcasing its versatility in diagnostic applications.

Recent synthetic methodologies have focused on optimizing the preparation of 4-(1,3-dioxolan-2-yl)-2,5-dimethylthiophene-3-sulfonyl chloride to improve yield and purity. Advances in catalytic systems and reaction conditions have enabled more efficient and scalable synthesis routes, facilitating its broader use in research and development. Furthermore, computational studies have provided insights into the electronic and steric properties of this compound, aiding in the rational design of derivatives with enhanced reactivity and selectivity.

In conclusion, 4-(1,3-dioxolan-2-yl)-2,5-dimethylthiophene-3-sulfonyl chloride (CAS: 2171961-92-3) represents a promising scaffold in chemical biology and medicinal chemistry. Its applications span from covalent inhibitor design to radiopharmaceutical development, underscoring its versatility and potential impact on drug discovery. Ongoing research efforts are expected to further elucidate its mechanistic insights and expand its utility in addressing unmet medical needs.